2,7-Naphthalenedisulfonic acid, 4-amino-3-[2-[4'-[2-(2,4-diaminophenyl)diazenyl]-3,3'-dimethyl[1,1'-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-, sodium salt (1:2)

• CAS RN: 37372-50-2
• Molecular Formula: C36H29N9Na2O7S2
• Molecular Weight: 809.8 g/mol
• IUPAC Name: disodium;4-amino-3-[[4-[4-[(2,4-diaminophenyl)diazenyl]-3-methylphenyl]-2-methylphenyl]diazenyl]-5-hydroxy-6-phenyldiazenylnaphthalene-2,7-disulfonate
• InChI: InChI=1S/C36H31N9O7S2.2Na/c1-19-14-21(8-11-27(19)41-43-29-13-10-24(37)18-26(29)38)22-9-12-28(20(2)15-22)42-44-34-30(53(47,48)49)16-23-17-31(54(50,51)52)35(36(46)32(23)33(34)39)45-40-25-6-4-3-5-7-25;;/h3-18,46H,37-39H2,1-2H3,(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
• InChI Key: DHQJMKJYFOHOSY-UHFFFAOYSA-L
• SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)N=NC3=C(C=C4C=C(C(=C(C4=C3N)O)N=NC5=CC=CC=C5)S(=O)(=O)[O-])S(=O)(=O)[O-])C)N=NC6=C(C=C(C=C6)N)N.[Na+].[Na+]

Description

The compound “2,7-Naphthalenedisulfonic acid, 4-amino-3-[2-[4’-[2-(2,4-diaminophenyl)diazenyl]-3,3’-dimethyl[1,1’-biphenyl]-4-yl]diazenyl]-5-hydroxy-6-(2-phenyldiazenyl)-, sodium salt (1:2)” is a complex organic molecule. It is also known as C.I. Direct Black 19. The molecular formula of this compound is C34H29N13O7S2.2Na.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple aromatic rings, azo groups (-N=N-), and sulfonic acid groups (-SO3H). The molecular weight of this compound is 841.8 g/mol.

Safety and Hazards

According to the safety data sheet, this compound may cause skin irritation, serious eye irritation, respiratory irritation, and drowsiness or dizziness. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.